Cas no 450345-82-1 (6-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-5-nitropyrimidin-4-amine)

• Product Name: 6-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-5-nitropyrimidin-4-amine
• CAS No: 450345-82-1
• MF: C₁₄H₁₄FN₅O₂
• MW: 303.291665554047
• CID: 5025719
• Update Time: 2025-06-15

6-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-5-nitropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)-5-nitropyrimidin-4-amine
• Oprea1_858277
• STK944525
• 6-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-5-nitropyrimidin-4-amine

• Inchi： 1S/C14H14FN5O2/c1-8-2-3-9-6-10(15)4-5-11(9)19(8)14-12(20(21)22)13(16)17-7-18-14/h4-8H,2-3H2,1H3,(H2,16,17,18)
• InChI Key： XRUKMLGEDPRAHX-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CCC(C)N2C1C(=C(N)N=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 421
• XLogP3: 3.2
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-5-nitropyrimidin-4-amine

Introduction to 6-(6-Fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-5-nitropyrimidin-4-amine (CAS No. 450345-82-1)

6-(6-Fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-5-nitropyrimidin-4-amine (CAS No. 450345-82-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique chemical structure, which includes a fluoro-substituted tetrahydroquinoline moiety and a nitropyrimidine core. These structural features contribute to its biological activity and make it a promising candidate for various pharmacological studies.

The chemical structure of 6-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-5-nitropyrimidin-4-amine can be represented as follows: the central nitropyrimidine ring is substituted at the 5-position with a nitro group and at the 6-position with a fluoro-substituted tetrahydroquinoline moiety. The presence of the fluoro group and the methyl substitution on the tetrahydroquinoline ring are crucial for its biological activity and pharmacological properties.

Recent studies have highlighted the potential of 6-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-5-nitropyrimidin-4-amine in various therapeutic areas. One of the most promising applications is in the treatment of bacterial infections. Research has shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase IV, essential enzymes for bacterial DNA replication and cell division.

In addition to its antibacterial properties, 6-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-5-nitropyrimidin-4-amine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that it can inhibit the replication of several viruses, including influenza virus and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein expression.

The pharmacokinetic properties of 6-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-5-nitropyrimidin-4-amine have been extensively studied to evaluate its suitability for clinical use. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Furthermore, it exhibits low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to assess the safety and efficacy of 6-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-5-nitropyrimidin-4-amine in humans. Early-phase trials have shown promising results in terms of safety and tolerability. Phase II trials are focusing on evaluating its efficacy in treating specific bacterial infections and viral diseases. The results from these trials will provide valuable insights into its potential as a therapeutic agent.

The synthesis of 6-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-1-y)-5-nitropyrimidin--4--amine involves several steps that require precise control over reaction conditions to ensure high yields and purity. Key synthetic routes include the formation of the tetrahydroquinoline moiety through a multi-step process involving nucleophilic substitution and reduction reactions. The nitropyrimidine core is synthesized separately and then coupled with the tetrahydroquinoline moiety using appropriate coupling reagents.

In conclusion, 6-(6-fluoro--2--methyl--1,2,3,4-tetrahydroquinolin--1-< strong>y)--nitropyrimidin--4-amine (CAS No. 450345--82--1)

This compound represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activities. Ongoing research continues to explore its full therapeutic potential across various medical conditions.